Cas no 2138266-27-8 ((3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)(tert-butyl)amine)

• Product Name: (3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)(tert-butyl)amine
• CAS No: 2138266-27-8
• MF: C₁₄H₁₆BrN₃
• MW: 306.20094203949
• CID: 5771160
• PubChem ID: 165482548
• Update Time: 2025-06-08

(3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)(tert-butyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-1086607
• (3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-yn-1-yl)(tert-butyl)amine
• 2138266-27-8
• (3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)(tert-butyl)amine

• Inchi： 1S/C14H16BrN3/c1-14(2,3)18-6-4-5-10-7-17-12-9-16-8-11(15)13(10)12/h7-9,17-18H,6H2,1-3H3
• InChI Key： AVUVCVBFEROFEF-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2=C1C(C#CCNC(C)(C)C)=CN2

Computed Properties

• Exact Mass: 305.05276g/mol
• Monoisotopic Mass: 305.05276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)(tert-butyl)amine

Professional Introduction to (3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)(tert-butyl)amine and CAS No. 2138266-27-8

Compound with the CAS number 2138266-27-8 and the product name (3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)(tert-butyl)amine represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and molecular biology. The intricate architecture of this molecule, featuring a pyrrolopyridine core and a propargylamine substituent, makes it a promising candidate for further exploration in various therapeutic contexts.

The structural composition of (3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)(tert-butyl)amine is meticulously designed to interact with biological targets in a highly specific manner. The presence of the brominated pyrrolopyridine moiety enhances its binding affinity to certain enzymes and receptors, which is crucial for developing novel pharmacological agents. Additionally, the propargylamine group introduces a reactive site that can be utilized for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on developing small molecules that can modulate the activity of protein-protein interactions (PPIs). The compound CAS No. 2138266-27-8 has emerged as a key player in this area due to its ability to disrupt or stabilize PPIs involved in various pathological processes. For instance, studies have demonstrated its potential in inhibiting the interaction between specific kinases and their substrates, which could lead to novel therapeutic strategies for cancer and inflammatory diseases.

The bromine atom in the pyrrolopyridine ring not only contributes to the compound's binding specificity but also serves as a handle for further functionalization. This allows researchers to design molecules with enhanced pharmacokinetic properties or improved target selectivity. The tert-butyl group attached to the amine moiety further stabilizes the molecule, preventing unwanted side reactions and improving its overall shelf life. These features make (3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)(tert-butyl)amine an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular docking studies have revealed that it can bind effectively to several protein targets with high affinity. These studies have been instrumental in predicting potential drug candidates and optimizing their structures for better efficacy. Additionally, quantum mechanical calculations have provided insights into the electronic properties of the molecule, which are essential for designing molecules with desired photophysical characteristics.

The propargylamine substituent in CAS No. 2138266-27-8 offers another layer of complexity that can be exploited for drug development. This group can undergo various chemical transformations, such as azide-alkyne cycloadditions, which are widely used in bioconjugation techniques. Such modifications have enabled the synthesis of probes for imaging applications and linkers for drug delivery systems. The versatility of this moiety makes it a valuable tool for interdisciplinary research spanning chemistry, biology, and medicine.

In conclusion, (3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)(tert-butyl)amine represents a cutting-edge compound with significant potential in pharmaceutical research. Its unique structural features and functional properties make it an ideal candidate for further exploration in drug discovery and molecular biology. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing innovative therapies for various diseases.